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Compound of Interest

Compound Name: Riviciclib (P276-00)

Cat. No.: B10761854

Get Quote

Introduction: The Criticality of Proper Compound
Handling
Riviciclib (also known as P276-00) is a flavone-based, potent inhibitor of cyclin-dependent

kinases (CDKs), demonstrating significant selectivity for CDK4/D1, CDK1/B, and CDK9/T1.[1]

[2][3] Its mechanism of action, which centers on the disruption of cell cycle progression, has

established it as a valuable tool in oncological research for inducing G1 phase arrest and

apoptosis in various cancer cell lines.[2][4]

The integrity of in vitro and in vivo experimental data is fundamentally dependent on the

accurate and consistent preparation of test compounds. The insolubility of many small

molecule inhibitors like Riviciclib in aqueous media necessitates the use of organic solvents,

with Dimethyl Sulfoxide (DMSO) being the most common choice. However, the process is not

trivial. Improper handling, inaccurate calculations, or suboptimal dissolution techniques can

lead to concentration errors, compound precipitation, or degradation, ultimately compromising

experimental reproducibility and validity.

This document provides a comprehensive, field-tested guide for researchers, scientists, and

drug development professionals on the solubility characteristics of Riviciclib and the detailed
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protocols for preparing, storing, and utilizing high-concentration stock solutions in DMSO.

Physicochemical Profile of Riviciclib
A thorough understanding of the compound's properties is the first step toward its effective use.

Riviciclib is most commonly available as a hydrochloride salt. It is crucial to use the correct

molecular weight corresponding to the specific form of the compound supplied to ensure

accurate molarity calculations.

Property
Value (for Riviciclib
Hydrochloride)

Reference

IUPAC Name

2-(2-chlorophenyl)-5,7-

dihydroxy-8-[2-

(hydroxymethyl)-1-

methylpyrrolidin-3-yl]chromen-

4-one;hydrochloride

[5]

Synonyms P276-00 [2][6]

Molecular Formula C₂₁H₂₀ClNO₅·HCl [6]

Molecular Weight 438.3 g/mol [6]

CAS Number 920113-03-7 [6]

Appearance Solid powder N/A

Purity (Typical) ≥98% [7]

Solubility in DMSO 82 mg/mL (187.09 mM) [6]

Solubility in Ethanol 7 mg/mL (15.97 mM) [6]

Solubility in Water 81 mg/mL (184.8 mM) [6]

Note: Solubility values can exhibit batch-to-batch variation. Always refer to the Certificate of

Analysis (CoA) provided by the supplier. Sonication is often recommended to achieve

maximum solubility.[6]
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Mechanism of Action: Cell Cycle Arrest via CDK
Inhibition
Riviciclib exerts its anti-proliferative effects by targeting the engine of the cell cycle. In many

cancer types, the Cyclin D-CDK4/6-Retinoblastoma (Rb) pathway is dysregulated, leading to

unchecked cell division.[4][8]

Binding and Inhibition: Riviciclib acts as an ATP-competitive inhibitor, binding to the catalytic

sites of CDK4 and CDK6.[2]

Halting Phosphorylation: This binding prevents the CDK4/6-Cyclin D complex from

phosphorylating its primary substrate, the Retinoblastoma protein (Rb).[4][8]

E2F Sequestration: In its active, hypophosphorylated state, Rb remains bound to the E2F

family of transcription factors.[8][9]

G1 Arrest: The sequestration of E2F prevents the transcription of genes essential for the

transition from the G1 (growth) phase to the S (DNA synthesis) phase of the cell cycle.[9][10]

Outcome: The result is a robust G1 cell cycle arrest, which inhibits tumor cell proliferation

and can lead to apoptosis.[2][9]
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Caption: Riviciclib inhibits CDK4/6, preventing Rb phosphorylation and causing G1 arrest.
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Application Notes: Best Practices for Stock Solution
Preparation
Solvent Integrity is Paramount
DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere. Water

contamination can significantly reduce the solubility of hydrophobic compounds like Riviciclib

and may accelerate its degradation.[11][12]

Trustworthiness: Always use a fresh, unopened bottle of anhydrous, high-purity DMSO

(≥99.9%).

Expertise: If a bottle is already in use, ensure it has been stored correctly (tightly capped, in

a dry environment) and consider using a desiccant. For highly sensitive experiments, use

single-use ampules of anhydrous DMSO.

The Pitfall of Aqueous Dilution
Directly diluting a highly concentrated DMSO stock solution into an aqueous buffer or cell

culture medium is a common source of error. The abrupt change in solvent polarity will cause

the compound to precipitate out of solution, rendering the final concentration unknown and

inaccurate.[11]

Causality: To prevent this, perform serial dilutions. First, create any intermediate

concentrations by diluting the high-concentration DMSO stock with more DMSO. Only then

should the final, low-concentration DMSO solution be added to the aqueous medium,

ensuring rapid and thorough mixing.[11]

Final DMSO Concentration and Vehicle Controls
High concentrations of DMSO are toxic to most cell lines.

Experience: As a general rule, the final concentration of DMSO in your cell culture medium

should not exceed 0.5%, with <0.1% being ideal for minimizing off-target effects.[13]

Self-Validation: Every experiment must include a "vehicle control" group. This group is

treated with the same final concentration of DMSO as the experimental groups, but without
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the dissolved compound. This allows you to differentiate the effects of the compound from

the effects of the solvent itself.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Riviciclib Stock
Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution using Riviciclib

Hydrochloride (MW: 438.3 g/mol ).

Materials and Equipment:

Riviciclib Hydrochloride powder

Anhydrous, sterile DMSO

Calibrated analytical balance

Sterile 1.5 mL or 2.0 mL microcentrifuge tube

Sterile, calibrated micropipettes and tips

Vortex mixer

Bath sonicator (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Calculation:

Formula: Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight (

g/mol )

Calculation: Mass (mg) = 10 mM × 1 mL × 438.3 g/mol = 4.383 mg

Step-by-Step Procedure:
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Preparation: Before opening the vial of Riviciclib, centrifuge it briefly to ensure all powder is

at the bottom.[14]

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh out

4.38 mg of Riviciclib powder into the tube.

Solvent Addition: Using a calibrated pipette, add 1.0 mL of anhydrous DMSO to the tube

containing the Riviciclib powder.

Dissolution: Close the tube cap tightly. Vortex the solution vigorously for 1-2 minutes.[13]

Visual Inspection: Visually inspect the solution against a light source to ensure no solid

particles remain. The solution should be clear.

Optional Sonication: If the compound does not fully dissolve, place the tube in a bath

sonicator for 5-10 minutes.[6] Gentle warming in a 37°C water bath can also be used, but

check compound stability information first.[13]

Final Check: Once fully dissolved, the solution is your 10 mM primary stock.

Protocol 2: Aliquoting and Long-Term Storage
To maintain the integrity of the stock solution, it is critical to avoid repeated freeze-thaw cycles

which can degrade the compound and introduce moisture.[13][15]

Step-by-Step Procedure:

Aliquoting: Immediately after preparation, dispense the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile, clearly labeled microcentrifuge tubes.

Labeling: Label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

Storage: Store the aliquots in a light-protected freezer box at -80°C for long-term stability (up

to 1 year) or at -20°C for shorter-term storage (up to 6 months).[6][16]

Protocol 3: Preparation of a 10 µM Working Solution
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This protocol describes the dilution of the 10 mM stock to a final concentration of 10 µM in 10

mL of cell culture medium.

Step-by-Step Procedure:

Thaw Stock: Remove one 10 mM stock aliquot from the freezer and thaw it completely at

room temperature. Centrifuge briefly to collect the solution at the bottom.

Intermediate Dilution (Optional but Recommended): To improve accuracy, first prepare an

intermediate dilution. For example, dilute 2 µL of the 10 mM stock into 198 µL of DMSO to

create a 100 µM solution.

Final Dilution: Add 10 µL of the 100 µM intermediate solution to 9.99 mL of your pre-warmed

cell culture medium. This results in a final concentration of 10 µM Riviciclib and a final DMSO

concentration of 0.1%.

Alternative (Direct Dilution): Add 10 µL of the 10 mM stock solution directly to 9.99 mL of

cell culture medium. Crucially, pipette the medium vigorously or vortex immediately after

adding the DMSO stock to ensure rapid dispersion and prevent precipitation.

Vehicle Control: Prepare a corresponding vehicle control by adding 10 µL of pure DMSO to

9.99 mL of cell culture medium.

Usage: Use the freshly prepared working solutions immediately. Do not store aqueous

working solutions.[17]

Visualized Workflow: From Powder to Plate
Caption: Standard workflow for preparing and using Riviciclib stock solutions.

Troubleshooting
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Problem Potential Cause(s) Recommended Solution(s)

Compound will not dissolve in

DMSO.
Insufficient mixing/sonication.

Continue to vortex. Use a bath

sonicator for 10-15 minutes.

Gentle warming to 37°C may

also help.

Poor quality or water-

contaminated DMSO.

Use a fresh, unopened bottle

of anhydrous, high-purity

DMSO.

Incorrect calculation (too much

powder).

Recalculate and re-weigh

carefully.

Precipitate forms when stock is

added to aqueous media.

Final concentration is above

aqueous solubility limit.

Check the aqueous solubility

of Riviciclib. You may need to

lower the final concentration.

Inadequate mixing during final

dilution.

Add the DMSO stock to the

aqueous medium while

vortexing or pipetting

vigorously to ensure rapid

dispersal.

Stock was not fully dissolved.

Before making working

solutions, ensure the DMSO

stock is perfectly clear with no

visible particulates.

Inconsistent experimental

results.

Repeated freeze-thaw cycles

of stock solution.

Always use single-use

aliquots. Discard any unused

portion of a thawed aliquot.

Degradation of working

solution.

Prepare aqueous working

solutions fresh for each

experiment and use them

immediately.

Inaccurate pipetting. Ensure micropipettes are

properly calibrated. Use
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appropriate volume pipettes for

each step.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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